ethyl 2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)propanoate

• IUPAC Name: ethyl 2-[[4-(2-methylphenyl)-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C22H22N4O3S2/c1-4-29-20(27)15(3)30-21-24-23-19(26(21)16-10-6-5-9-14(16)2)13-25-17-11-7-8-12-18(17)31-22(25)28/h5-12,15H,4,13H2,1-3H3
• InChI Key: BHKCKNZEQVRRHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NN=C(N1C2=CC=CC=C2C)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C22H22N4O3S2
• Molecular Weight: 454.6 g/mol

Description

Ethyl 2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)propanoate is a useful research compound. Its molecular formula is C22H22N4O3S2 and its molecular weight is 454.56. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

• Reactivity with S-methylisothiosemicarbazide hydroiodide : Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates, a related compound, reacts with S-methylisothiosemicarbazide hydroiodide to form various derivatives. These reactions yield 3-methylsulfanyl-6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazin-5(2H)-ones or 6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazine-3,5(2Н,4Н)-diones under different conditions (Vetyugova et al., 2018).

• Flash Vacuum Pyrolysis of Azolyl-malonamates : A study on the flash vacuum pyrolysis of azolyl-malonamates, which includes compounds structurally similar to ethyl 2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)propanoate, has shown significant findings. These studies aid in understanding the behavior and potential applications of such compounds under different conditions (Pelßez et al., 2003).

Biological Activities

• Antimicrobial and Anti-lipase Activities : A series of fused and non-fused 1,2,4-triazole derivatives, prepared from compounds similar to the target molecule, have been evaluated for their antimicrobial, anti-lipase, and antiurease activities. These findings suggest potential biological applications (Özil et al., 2015).

• Potential as Herbicide and PPO Inhibitors : Certain derivatives of the compound have been shown to be effective protoporphyrinogen oxidase (PPO) inhibitors and possess promising herbicidal activity. This suggests potential agricultural applications (Zuo et al., 2013).

• Cancer Cell Migration Inhibition : Derivatives of 1,2,4-triazol-3-ylthioacetohydrazide, structurally related to the target compound, have shown cytotoxicity against certain cancer cell lines and inhibited cancer cell migration. This indicates potential applications in cancer research (Šermukšnytė et al., 2022).